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In the field of natural product chemistry and drug development, the unambiguous determination
of a molecule's three-dimensional structure is a critical step. For novel compounds such as
Gigantine, a recently isolated alkaloid with significant therapeutic potential, confirming its
proposed structure is paramount. This guide provides a comprehensive comparison of the use
of two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy for the structural
elucidation of Gigantine, supported by experimental data and protocols. We also present
alternative and complementary techniques to provide a holistic view of the structure
confirmation process.

I. Structural Elucidation of Gigantine using 2D NMR

The proposed structure of Gigantine was determined through a series of 2D NMR
experiments. These techniques provide through-bond and through-space correlations between
nuclei, allowing for the assembly of the molecular skeleton and the determination of relative
stereochemistry. The primary 2D NMR experiments used in the structural confirmation of
Gigantine include:
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e COSY (Correlation Spectroscopy): Identifies proton-proton (*H-*H) spin-spin coupling
networks, revealing adjacent protons.

e HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to their
attached carbons (*H-13C one-bond correlations).

 HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and
carbons over two to three bonds (*H-13C long-range correlations), which is crucial for
connecting different spin systems.

 NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space proximity of
protons, providing information about the stereochemistry and conformation of the molecule.

The data obtained from these experiments allowed for the complete assignment of all proton
and carbon signals in the Gigantine molecule, confirming its proposed planar structure and
relative stereochemistry.

The process of confirming the structure of Gigantine using 2D NMR follows a logical sequence
of experiments and data analysis. The workflow ensures that all necessary correlations are
established to piece together the molecular structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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